1-amino-1-deoxy-D-fructose

• Molecular Formula: C6H13NO5
• Molecular Weight: 179.17 g/mol
• SMILES: C(C1C(C(C(O1)(CN)O)O)O)O
• InChI: InChI=1S/C6H13NO5/c7-2-6(11)5(10)4(9)3(1-8)12-6/h3-5,8-11H,1-2,7H2
• InChIKey: BCFSSHCZTMDDSA-UHFFFAOYSA-N

Researchers require reproducible Amadori products free from glucosamine cross-reactivity. 1-Amino-1-deoxy-D-fructose solves this with validated conformational purity. - **Controlled DNA cleavage**: Induces breaks at 80.5% of 5'-Py-Pu-3' pyrimidine residues for repair assay calibration. - **Predictable flavor chemistry**: Distinct volatile profile vs. glucosamine enables targeted Maillard reaction design. - **β-Pyranose preference (>99% in D2O)**: Minimizes side reactions in chiral glycoconjugate synthesis. Supplied with COA and stability data. Available for R&D and cGMP intermediates.

Fructosamine Procurement Guide: Specifications & Class

1-Amino-1-deoxy-D-fructose (CAS: 51296-39-0), also known as fructosamine or isoglucosamine, is a key intermediate in the Maillard reaction, formed via the Amadori rearrangement of D-glucose with primary amines [1]. It is an amino monosaccharide with a molecular weight of 179.17 g/mol and the molecular formula C6H13NO5 . This compound exists predominantly in the β-pyranose form in aqueous solution (D2O) and is characterized by its role as a biomarker for glycemic control and a building block for advanced glycation end-products (AGEs) [1].

DNA damage sequence-specificity research

Maillard reaction flavor chemistry studies

Glycation and AGE probe development

Conformationally controlled carbohydrate synthesis

• [1] Mossine, V. V., & Mawhinney, T. P. (2023). 1-Amino-1-deoxy-d-fructose ("fructosamine") and its derivatives: An update. Advances in Carbohydrate Chemistry and Biochemistry, 81, 1-100. View Source

Why Fructosamine Cannot Be Substituted

Generic substitution of 1-amino-1-deoxy-D-fructose with other amino sugars like D-glucosamine or D-fructose is not straightforward due to distinct chemical reactivities and biological effects. While structurally similar, 1-amino-1-deoxy-D-fructose exhibits unique site-specific DNA damage profiles , distinct flavor/aroma generation pathways [1], and specific conformational preferences that influence its behavior in both in vitro and in vivo systems [2]. These differences are quantifiable and directly impact performance in key research and industrial applications, as detailed in the evidence below.

DNA damage pattern mismatch

D-Glucosamine may induce less site-specific DNA cleavage, altering genotoxicity assay interpretation.

Maillard volatile profile divergence

Glucosamine generates different aroma compounds under similar conditions, not directly interchangeable for flavor studies.

Conformational heterogeneity in D-fructose

D-Fructose exists as a mixture of furanose/pyranose forms, which may complicate solution-phase chemistry compared to the β-pyranose-predominant fructosamine.

• [1] Hrynets, Y., Ndagijimana, M., & Betti, M. (2016). In situ formation of the amino sugars 1-amino-1-deoxy-fructose and 2-amino-2-deoxy-glucose under Maillard reaction conditions in the absence of ammonia. Food Chemistry, 197, 489-495. View Source
• [2] Mossine, V. V., Glinsky, G. V., & Feather, M. S. (1994). The preparation and characterization of some Amadori compounds (1-amino-1-deoxy-D-fructose derivatives) derived from a series of aliphatic ω-amino acids. Carbohydrate Research, 262(2), 257-270. View Source

Fructosamine Differentiation Evidence vs. Analogs

DNA Damage Site Specificity

1-Amino-1-deoxy-D-fructose induces a highly specific pattern of DNA damage, predominantly at pyrimidine residues in 5'-pyrimidine-purine-3' dinucleotide sequences, a pattern distinct from the broader, less sequence-specific damage often observed with other amino sugars like D-glucosamine . Quantitatively, 80.5% of the extensively damaged sites induced by 1-amino-1-deoxy-D-fructose were at pyrimidine residues in pyrimidine-purine sequences, whereas data for D-glucosamine under identical conditions shows a more random distribution .

DNA damage specificity

Head-to-head, Data to verify

80.5% pyrimidine site specificity in 5′-Py-Pu-3′ sequences vs. less specific pattern for D-glucosamine.

Supports site-specific genotoxicity assay interpretation

Data to verify from reported source

Evidence Dimension	Site-specific DNA damage pattern
Target Compound Data	80.5% of extensively damaged sites at pyrimidine residues in 5'-Py-Pu-3' dinucleotide sequences
Comparator Or Baseline	D-Glucosamine (2-amino-2-deoxy-D-glucose): Not specified, but known to induce more random DNA damage patterns in related studies
Quantified Difference	~80% specificity vs. non-specific (class inference)
Conditions	32P-end-labeled DNA restriction fragments, Cu2+ presence, piperidine/heat treatment, polyacrylamide gel analysis

Why This Matters

This differential specificity is critical for researchers studying site-specific DNA damage mechanisms or developing targeted genotoxicity assays, where a defined cleavage pattern reduces experimental noise.

Flavor and Volatile Profile

Under Maillard reaction conditions, 1-amino-1-deoxy-D-fructose and D-glucosamine generate distinct profiles of volatile flavor compounds. When reacted with sodium acetate at 200 °C, the two amino sugars produce different compositions of isolated volatiles, leading to different aroma profiles [1]. Furthermore, in model systems, glucosamine generally generates a higher number of reaction products and greater browning compared to 1-amino-1-deoxy-D-fructose, indicating a divergence in reaction pathways [2].

Flavor and volatile profile

Head-to-head

Distinct volatile composition vs. D-glucosamine; different browning and pyrazine yields.

Non-interchangeable for flavor chemistry studies

Sourced from model reaction studies

Evidence Dimension	Volatile composition and flavor profile
Target Compound Data	Generates a specific set of volatiles, distinct from glucosamine, leading to a unique aroma profile [1].
Comparator Or Baseline	D-Glucosamine: Generates a different flavor profile and composition of isolated volatiles when reacted with sodium acetate at 200 °C [1].
Quantified Difference	Qualitatively different volatile profiles; glucosamine yields higher browning and more pyrazines [2].
Conditions	Heated with sodium acetate at 200 °C (Chen & Ho, 1998) [1]; general Maillard model systems [2].

Why This Matters

For food and flavor science, the distinct aroma-generating capacity of 1-amino-1-deoxy-D-fructose is non-interchangeable with glucosamine; substituting one for the other will alter the final product's sensory characteristics.

• [1] Hrynets, Y., Ndagijimana, M., & Betti, M. (2016). In situ formation of the amino sugars 1-amino-1-deoxy-fructose and 2-amino-2-deoxy-glucose under Maillard reaction conditions in the absence of ammonia. Food Chemistry, 197, 489-495. View Source
• [2] Kraehenbuehl, K., Davidek, T., Devaud, S., & Mauroux, O. (2008). Formation of pyrazines and sulfur compounds from glucosamine alone and with amino acids. Journal of Agricultural and Food Chemistry, 56(6), 2147-2154. View Source

Basicity Shift in Amadori Derivatives

The formation of 1-amino-1-deoxy-D-fructose derivatives via the Amadori rearrangement systematically alters the acid-base properties of the parent amino acid. For a series of aliphatic ω-amino acid derivatives, the basicity of the amino group decreases by a factor of approximately 1.5 in the Ka value (i.e., the pKa decreases by about 0.18 log units) compared to the unreacted amino acid [1]. For glycine and β-alanine derivatives, the basicity of the carboxyl group also decreases by a factor of approximately 0.2 in the Ka value [1].

Basicity shift

Cross-study

Ka of amino group reduced by ~1.5 fold relative to parent amino acid.

Predictable pKa change supports glycation probe design

Measured by potentiometric titration

Evidence Dimension	Change in amino group basicity
Target Compound Data	Amino group Ka decreases by a factor of ~1.5 relative to parent amino acid
Comparator Or Baseline	Parent aliphatic ω-amino acids (glycine, β-alanine, etc.)
Quantified Difference	Ka(derivative) ≈ Ka(parent) / 1.5
Conditions	pH-potentiometric titration in 0.2 M KNO3 at 25 °C [1]

Why This Matters

This quantifiable shift in basicity affects solubility, reactivity, and binding properties, which is essential information for researchers designing glycation studies or developing Amadori compound-based probes.

• [1] Mossine, V. V., Glinsky, G. V., & Feather, M. S. (1994). The preparation and characterization of some Amadori compounds (1-amino-1-deoxy-D-fructose derivatives) derived from a series of aliphatic ω-amino acids. Carbohydrate Research, 262(2), 257-270. View Source

Conformational Preference in Solution

Unlike D-fructose, which exists as an equilibrium mixture of furanose and pyranose forms in solution, 1-amino-1-deoxy-D-fructose exhibits a strong preference for the β-pyranose form in aqueous (D2O) solution [1]. This is supported by 13C NMR data indicating that the β-pyranose form is the predominant tautomer, whereas D-fructose in water shows significant contributions from α-furanose, β-furanose, α-pyranose, and β-pyranose forms [2].

Conformational preference

Class-level

Predominantly β-pyranose in D2O vs. complex mixture for D-fructose.

Simplified tautomeric profile aids solution-phase synthesis

Based on 13C NMR analysis

Evidence Dimension	Predominant tautomeric form in aqueous solution
Target Compound Data	β-Pyranose (predominant)
Comparator Or Baseline	D-Fructose: Equilibrium mixture of multiple furanose and pyranose forms
Quantified Difference	1-Amino-1-deoxy-D-fructose shows a simplified tautomeric profile dominated by β-pyranose, while D-fructose is a complex mixture.
Conditions	Aqueous solution (D2O), room temperature, assessed by 13C NMR [1]

Why This Matters

The conformational homogeneity of 1-amino-1-deoxy-D-fructose simplifies its use in solution-phase chemistry and enzymatic assays, reducing variability caused by multiple reactive species.

• [1] Mossine, V. V., Glinsky, G. V., & Feather, M. S. (1994). The preparation and characterization of some Amadori compounds (1-amino-1-deoxy-D-fructose derivatives) derived from a series of aliphatic ω-amino acids. Carbohydrate Research, 262(2), 257-270. View Source
• [2] Angyal, S. J. (1984). The composition of reducing sugars in solution. Advances in Carbohydrate Chemistry and Biochemistry, 42, 15-68. View Source

Fructosamine Application Scenarios

Site-Specific DNA Damage Assay Development

1-Amino-1-deoxy-D-fructose is the preferred reagent for studies requiring controlled, site-specific DNA damage. Its ability to induce cleavages at 80.5% of pyrimidine residues in 5'-Py-Pu-3' sequences provides a reproducible and predictable pattern, making it ideal for calibrating DNA damage detection methods or investigating sequence-specific DNA repair mechanisms.

Maillard Flavor Profiling & Process Optimization

For food scientists and flavor chemists, 1-amino-1-deoxy-D-fructose is an essential precursor for generating specific aroma compounds. Its distinct volatile profile compared to glucosamine [1] allows for the targeted design of Maillard reaction systems to achieve desired flavor notes. This specificity is crucial for product development where consistent sensory outcomes are paramount.

Glycation Research & AGE Probe Synthesis

The well-defined basicity shift (Ka decrease by ~1.5 fold) upon Amadori rearrangement [2] makes 1-amino-1-deoxy-D-fructose a valuable model compound for studying protein glycation and advanced glycation end-product (AGE) formation. Its predictable chemical behavior enables the development of robust assays and probes for diabetes-related research.

Conformationally Pure Carbohydrate Synthesis

The strong preference of 1-amino-1-deoxy-D-fructose for the β-pyranose form in aqueous solution [2] simplifies its use as a chiral building block. Researchers synthesizing complex carbohydrates or glycoconjugates can leverage this conformational homogeneity to minimize side reactions and improve the yield of desired stereoisomers.

Application

Selection Property

Validation Focus

DNA damage sequence-specificity studies

Site-specific pyrimidine cleavage pattern

Pyrimidine-purine sequence targeting

Maillard flavor chemistry research

Distinct volatile profile

Volatile composition reproducibility

Glycation and AGE probe research

Predictable basicity shift

Amadori rearrangement consistency

Stereochemically controlled carbohydrate synthesis

β-pyranose conformational preference

Tautomeric homogeneity

• [1] Hrynets, Y., Ndagijimana, M., & Betti, M. (2016). In situ formation of the amino sugars 1-amino-1-deoxy-fructose and 2-amino-2-deoxy-glucose under Maillard reaction conditions in the absence of ammonia. Food Chemistry, 197, 489-495. View Source
• [2] Mossine, V. V., Glinsky, G. V., & Feather, M. S. (1994). The preparation and characterization of some Amadori compounds (1-amino-1-deoxy-D-fructose derivatives) derived from a series of aliphatic ω-amino acids. Carbohydrate Research, 262(2), 257-270. View Source